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Compound of Interest |

Compound Name: Rac all-trans
CAS No.: 1346606-21-0
Cat. No.: B584525
Get Quote
. J

All-trans-retinoic acid (ATRA, Tretinoin) is a potent derivative of Vitamin A (retinol) that acts as a
critical regulator of gene expression during cell growth, differentiation, and embryonic
development[1]. In laboratory and clinical research, ATRA is widely utilized in cell culture to
induce differentiation in stem cells or promyelocytic leukemia cells[2]. However, its profound
biological potency makes it a severe occupational hazard. ATRA is a known teratogen
(developmental toxicant) and a strong skin and eye irritant[1][3].

This guide provides researchers and drug development professionals with a self-validating,
causally-driven operational framework for Personal Protective Equipment (PPE) selection, safe
handling, and disposal.

Hazard Profile & Causality

Understanding the physicochemical properties of ATRA is essential for designing effective
safety protocols. ATRA is highly sensitive to light, air, and oxidizing agents. Exposure to these
elements causes rapid photoisomerization and degradation, which not only compromises
experimental integrity but can also create unpredictable breakdown products[4][5].

Table 1: Quantitative Hazard and Physicochemical Data for ATRA
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Property | Hazard Value / Classification Operational Implication

Unique identifier for safety
CAS Number 302-79-4[4] tracking and inventory

management.

Essential for precise molarity
Molecular Weight 300.44 g/mol [6] calculations during stock

reconstitution.

Exists as a solid crystalline
_ _ powder at room temperature;
Melting Point 180°C — 181°C[7]
presents a severe dust

inhalation risk.

While acute oral toxicity is

moderate, chronic and
LD50 (Oral, Rat) 1960 mg/kg[6] _ _

developmental risks require

strict containment.

Potent Teratogen. May
. - damage fertility or the unborn
Reproductive Toxicity Category 1B/ 2[3][4] _ _
child. Absolute barrier

protection is mandatory.

. i Causes serious eye and skin
Skin/Eye Irritation Category 2[4] S
irritation.

Solvents like DMSO act as

) ] penetration enhancers,
- Insoluble in water; Soluble in ] ) ] ]
Solubility DMSO/ELOH drastically increasing the risk
of systemic exposure through

the skin.

Personal Protective Equipment (PPE) Matrix

The selection of PPE for ATRA is dictated by its teratogenicity and the specific solvents
required for its reconstitution. Do not rely on standard baseline PPE; apply the following
targeted matrix:
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» Hand Protection (Double Gloving): Wear double nitrile gloves with a minimum layer thickness
of 0.11 mm([7].

o Causality: ATRA must typically be dissolved in Dimethyl Sulfoxide (DMSO) or Ethanol for
biological assays. DMSO is a powerful penetration enhancer that readily crosses the
stratum corneum, carrying dissolved ATRA directly into the bloodstream. Double gloving
ensures that if the outer glove is compromised or degraded by the solvent, the inner glove
provides an unbreached secondary barrier.

o Eye/Face Protection: Chemical safety goggles with side shields or a full-face shield[6][7].

o Causality: ATRA powder is highly prone to forming airborne dust particles during transfer.
Contact with ocular mucosa causes severe irritation and chemical conjunctivitis[8].

o Body Protection: A fully buttoned, fluid-resistant laboratory coat.

o Causality: Prevents microscopic dust accumulation on street clothing, eliminating the risk
of secondary exposure outside the laboratory environment[6].

» Respiratory Protection: Handle the dry powder exclusively within a certified Class Il
Biological Safety Cabinet (BSC) or chemical fume hood[9]. If ventilation is compromised or
during a large spill cleanup, a NIOSH-approved N95 or P100 particulate respirator is
required[7][10].

o Causality: Normal liquid use does not pose an inhalation hazard, but manipulating the dry
powder generates respirable particles that can easily be inhaled, leading to systemic
absorption[10][11].

Experimental Protocol: Reconstitution and Handling

To ensure both scientific integrity and operator safety, the following self-validating protocol must
be used when preparing ATRA stock solutions.

Step-by-Step Methodology:

» Environmental Preparation: Turn off standard fluorescent lights in the BSC/fume hood. Work
under amber lighting or strictly low-light conditions.
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o Causality: ATRA undergoes rapid photoisomerization to 9-cis or 13-cis retinoic acid under
UV and visible light. This alters its binding affinity to Retinoic Acid Receptors (RAR) and
Retinoid X Receptors (RXR), completely invalidating downstream experimental results[2]
[12].

» Weighing and Transfer: Tare an amber glass vial or a foil-wrapped microcentrifuge tube.
Carefully transfer the ATRA powder using an anti-static micro-spatula to prevent electrostatic
powder dispersion.

e Solvent Addition: Add the calculated volume of anhydrous DMSO or Ethanol to achieve the
desired stock concentration (e.g., 10 mM or 50 mM).

» Validation of Dissolution (Self-Validating Step): Vortex the sealed tube gently. Briefly inspect
the solution against a dim light source to ensure no undissolved particulates remain. The
solution should be completely clear and yellow-to-orange in color[1][7]. If particulates remain,
the molarity is inaccurate; continue gentle agitation.

 Inert Gas Overlay: Gently blanket the liquid surface with Argon or Nitrogen gas before
sealing the vial tightly.

o Causality: ATRA is highly susceptible to oxidation. Displacing atmospheric oxygen
prevents oxidative degradation of the polyene chain[5].

o Storage: Store aliquots immediately at -20°C or -80°C[7]. Avoid repeated freeze-thaw cycles,
which accelerate degradation.

Spill Response and Disposal Plan

Immediate and systematic response to ATRA spills prevents environmental contamination and
personnel exposure.

e Immediate Action: Evacuate unnecessary personnel from the immediate area. Ensure
appropriate PPE is donned (including a respirator if dry powder is dispersed) before
approaching the spill[6].

o Containment & Cleanup (Solid Spill): Do not sweep dry powder, as this generates
combustible and highly inhalable dust clouds[6]. Lightly mist the powder with water or cover
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it with wet paper towels to suppress dust, then carefully scoop the material into a hazardous
waste container[6][8].

o Containment & Cleanup (Liquid Spill in DMSO/EtOH): Absorb the liquid with inert materials
(e.g., vermiculite, sand, or commercial chemical spill pads)[9]. Wash the spill site thoroughly
with a suitable detergent and water only after all material pickup is complete[7][9].

o Disposal: ATRA is highly toxic to aquatic life with long-lasting environmental effects[5][11]. Do
not flush into surface water, drains, or sanitary sewer systems[11]. Collect all contaminated
materials, including PPE, spill pads, and empty vials, in sealed, clearly labeled containers.
Dispose of these via a licensed hazardous waste management vendor in accordance with
local, state, and federal regulations[7][13].

Process Visualization
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Operational workflow for ATRA handling, highlighting PPE requirements and spill response
pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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